Cas no 1050208-15-5 (N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride)

• Product Name: N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride
• CAS No: 1050208-15-5
• MF: C₁₅H₂₅ClN₄O₂
• MW: 328.837602376938
• MDL: MFCD07626529
• CID: 4678907
• Update Time: 2025-07-23

N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride
• N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride

• MDL： MFCD07626529
• Inchi： 1S/C15H24N4O2.ClH/c1-15(2,3)11-17-13-10-12(4-5-14(13)19(20)21)18-8-6-16-7-9-18;/h4-5,10,16-17H,6-9,11H2,1-3H3;1H
• InChI Key： LNWMJOUNGCVUSY-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=C(C=C1NCC(C)(C)C)N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• Topological Polar Surface Area: 73.1

N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride

Introduction to N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline Hydrochloride (CAS No. 1050208-15-5)

N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride, identified by its CAS number 1050208-15-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a nitro group and a piperazine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride molecule exhibits a distinct arrangement of functional groups that make it particularly interesting for researchers exploring new pharmacophores. The nitro group at the 2-position and the piperazine ring at the 5-position are key structural elements that influence its interactions with biological targets. These features have been widely studied in the context of developing novel therapeutic agents, particularly those aimed at modulating central nervous system (CNS) activity.

Recent advancements in the field of neuropharmacology have highlighted the importance of piperazine derivatives in the development of drugs targeting neurological disorders. The< strong>piperazin-1-yl moiety in N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride is known to enhance binding affinity to certain neurotransmitter receptors, making it a promising candidate for further investigation. Studies have shown that modifications in this region can significantly alter the pharmacological profile of the compound, leading to improved efficacy and reduced side effects.

The< strong>nitro group present in the molecule is another critical feature that contributes to its reactivity and potential biological activity. Nitroaromatic compounds are well-documented for their role in various pharmacological applications, including antimicrobial and anti-inflammatory effects. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This has led to extensive research into optimizing the position and substitution patterns of nitro groups in drug candidates.

In recent years, there has been a growing interest in exploring the therapeutic potential of nitro-piperazine derivatives. These compounds have shown promise in preclinical studies as potential treatments for conditions such as depression, anxiety, and chronic pain. The< strong>N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride structure provides a unique combination of functional groups that can be fine-tuned to achieve specific pharmacological outcomes. Researchers are particularly interested in how the< strong>dimethylpropyl substituent at the nitrogen atom influences the overall properties of the molecule.

The< strong>hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical factor in drug development, as it affects bioavailability and therapeutic efficacy. The hydrochloride salt form also improves handling and storage conditions, which are essential for maintaining the integrity of active pharmaceutical ingredients (APIs).

Current research efforts are focused on synthesizing derivatives of N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride with improved pharmacokinetic profiles and reduced toxicity. Computational modeling and high-throughput screening techniques are being employed to identify optimal substitution patterns that enhance binding affinity while minimizing off-target effects. These approaches are part of a broader trend toward rational drug design, where computational tools are used to guide synthetic efforts.

The< strong>piperazine ring is known for its ability to form hydrogen bonds with biological targets, which is crucial for achieving high affinity binding. This property makes it an attractive scaffold for designing molecules that interact with enzymes and receptors involved in neurological disorders. Recent studies have demonstrated that subtle modifications in the piperazine ring can significantly alter receptor selectivity, leading to more targeted therapies.

The< strong>nitro group, on the other hand, can participate in various electronic interactions within biological systems. Its ability to engage in hydrogen bonding and dipole-dipole interactions makes it a versatile functional group for modulating molecular recognition processes. Additionally, nitro groups can be reduced to amino groups under specific conditions, which can open up new possibilities for further chemical derivatization.

In conclusion, N-(2,2-Dimethylpropyl)-2-nitro-5-piperazin-1-ylaniline hydrochloride (CAS No. 1050208-15-5) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug development. Ongoing studies aim to optimize its pharmacological properties through rational design and computational modeling techniques. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.